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Compound of Interest

Compound Name: Disperse Red 362

Cat. No.: B1176498

A critical analysis of available data reveals significant discrepancies regarding the precise
chemical identity of Disperse Red 362, a fluorescent dye with applications in textiles and
potentially in biomedical research. While the CAS number 158129-94-3 is consistently
associated with this dye, conflicting reports on its molecular structure and formula necessitate a
cautious approach for research and development professionals.

This technical guide aims to consolidate the existing, albeit contradictory, information on
Disperse Red 362, highlighting the current ambiguities and providing a summary of the
reported properties and synthesis methods.

The Conundrum of Chemical Structure

The primary challenge in defining Disperse Red 362 lies in its inconsistent representation in
chemical databases and literature. At least three distinct structural classes have been
associated with this dye:

o Benzopyran Class: Several sources describe Disperse Red 362 with a molecular formula of
C23H18N4O2 and a molecular weight of approximately 382.41 g/mol , classifying it as a
benzopyran derivative.

e Azo Dye: Other descriptions point towards a classic azo dye structure, characterized by a
central azo group (-N=N-) connecting two aromatic rings. This is supported by mentions of its
synthesis via diazotization and coupling reactions, standard procedures for creating azo
dyes.
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o Complex Mixture/Large Molecule: A comprehensive entry in the PubChem database
presents a significantly more complex picture, with a molecular formula of C79H100N6O9 and
a molecular weight of 1277.7 g/mol . This entry suggests that C.I. Disperse Red 362 may be
a mixture of three large, structurally related compounds.

e Centchroman Class: The term "Centchroman class" has also been used to describe the
molecular structure of Disperse Red 362, adding another layer of ambiguity.

This lack of a definitive, universally accepted chemical structure is a significant hurdle for any
in-depth scientific investigation or application development. For the purpose of this guide, we
will acknowledge these discrepancies and present the available data with this critical caveat.

Physicochemical Properties

Due to the structural ambiguity, a consolidated table of physicochemical properties must be
interpreted with caution. The following table summarizes the available data, which may
correspond to different chemical entities marketed as Disperse Red 362.
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Property Value Source/Comment
Consistently reported across
CAS Number 158129-94-3 multiple sources.[1][2][3][4][5]
[61[71[8]
Brilliant Pink FBS, Disperse
Fluor. Pink BG, Dianix
Synonyms [LI[31I518]I€]

Luminous Red 3B, Kayalon
Polyester Brilliant Red FB-S

Molecular Formula

C23H18N402

Reported by some suppliers.

[2]

Reported in the PubChem

C79H100N6O09
database.[10]
) Corresponding to C23H1sN4O2.
Molecular Weight 382.41 g/mol 2]
Corresponding to
1277.7 g/mol
C79H100N609.[10]
Appearance Purple-black powder [5]
Sparingly soluble in water. ) .
B ) ) Disperse dyes are by definition
Solubility Soluble in some organic ) )
sparingly soluble in water.[6]
solvents.
Dyeing of polyester fabrics,
Application YEIng o poy EISI7I)

fluorescent probe.

Synthesis Methodologies

The reported synthesis methods for Disperse Red 362 are as varied as its described

structures. The most frequently mentioned method aligns with the production of azo dyes.

Azo Dye Synthesis Workflow

A generalized workflow for the synthesis of an azo dye, which is likely applicable if Disperse

Red 362 is indeed an azo compound, involves two key stages: diazotization and coupling.
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Azo Dye Synthesis Workflow

Experimental Protocol: General Diazotization and Azo Coupling

o Diazotization: An aromatic amine is dissolved in an acidic solution (e.g., hydrochloric acid)
and cooled to 0-5 °C. A solution of a diazotizing agent, typically sodium nitrite, is added
dropwise while maintaining the low temperature. The reaction mixture is stirred for a period
to ensure complete formation of the diazonium salt.

e Azo Coupling: A solution of the coupling component (e.g., a phenol or naphthol derivative) is
prepared, often in an alkaline medium. The previously prepared diazonium salt solution is
then slowly added to the coupling component solution, again maintaining a low temperature.
The coupling reaction results in the formation of the azo dye, which may precipitate from the
solution and can be collected by filtration, washed, and dried.

It is important to note that without a confirmed chemical structure, a precise and validated
experimental protocol for the synthesis of Disperse Red 362 cannot be provided.

Applications and Safety Considerations

Disperse Red 362 is primarily used as a disperse dye for coloring polyester fabrics.[3][5] Its
fluorescent properties also suggest potential applications in biomedical imaging and as a
fluorescent label.[7][9]

Information on the toxicity and safety of Disperse Red 362 is limited and should be considered
in the context of the undefined structure. As with any chemical substance, appropriate personal
protective equipment should be used when handling this dye. Some sources indicate potential
for skin and eye irritation.

Conclusion and Recommendations for Researchers

The significant discrepancies in the reported chemical structure of Disperse Red 362 present a
major challenge for its scientific and developmental use. Researchers, scientists, and drug
development professionals are strongly advised to:

» Verify the structure: Before use, it is imperative to obtain a verified chemical structure and
purity analysis from the supplier. Techniques such as NMR, mass spectrometry, and
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elemental analysis would be essential for definitive structural elucidation.

o Exercise caution: Given the conflicting information, any experimental results obtained using
commercially available "Disperse Red 362" should be interpreted with a high degree of
caution and with the acknowledgment of the potential for structural ambiguity.

o Report findings: Researchers who successfully characterize the structure of Disperse Red
362 are encouraged to publish their findings to help resolve the current confusion in the
scientific community.

Until a consensus on the chemical identity of Disperse Red 362 is reached, its application in
high-stakes fields such as drug development should be approached with rigorous preliminary
analysis and validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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